Cas no 2171366-46-2 (2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid)

• Product Name: 2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid
• CAS No: 2171366-46-2
• MF: C₂₉H₃₀N₂O₇
• MW: 518.557708263397
• CID: 6003709
• PubChem ID: 165876092
• Update Time: 2025-10-28

2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid
• 2171366-46-2
• 2-{[(2R,3S)-3-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]oxy}propanoic acid
• EN300-1546719

• Inchi： 1S/C29H30N2O7/c1-18(36-16-20-10-4-3-5-11-20)26(27(32)31-38-19(2)28(33)34)30-29(35)37-17-25-23-14-8-6-12-21(23)22-13-7-9-15-24(22)25/h3-15,18-19,25-26H,16-17H2,1-2H3,(H,30,35)(H,31,32)(H,33,34)/t18-,19?,26+/m0/s1
• InChI Key： GMXOXKZBHXERQM-VWMQRFCASA-N
• SMILES： O(C(N[C@@H](C(NOC(C(=O)O)C)=O)[C@H](C)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 518.20530130g/mol
• Monoisotopic Mass: 518.20530130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 12
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 123Ų

Additional information on 2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid

Introduction to 2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid (CAS No. 2171366-46-2)

2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid, identified by its CAS number 2171366-46-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate stereochemistry and functional group architecture, which makes it a promising candidate for various therapeutic applications. The presence of multiple chiral centers, specifically at the (2R,3S) configuration, underscores its potential as a building block for enantioselective drug development.

The molecular structure of this compound features a propanoic acid backbone modified with a benzyloxy group at the third carbon and an amide linkage incorporating a (9H-fluoren-9-yl)methoxycarbonyl moiety. This unique combination of substituents not only enhances the solubility and bioavailability of the molecule but also introduces specific interactions with biological targets. The fluroene derivative, in particular, has been widely studied for its ability to modulate enzyme activity and receptor binding, making it a valuable component in drug design.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can selectively direct asymmetric reactions. The stereochemistry of 2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid aligns well with this trend, as its (2R,3S) configuration provides a stable scaffold for further derivatization into enantiomerically pure compounds. Such derivatives have shown promise in treating neurological disorders, where the precise stereochemical relationship between the drug and its target is critical.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases play a pivotal role in numerous biological pathways, and their inhibition is often a key strategy in drug development. The amide group in 2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid serves as an excellent scaffold for designing molecules that can selectively bind to active sites of target proteases. Preliminary studies have suggested that derivatives of this compound exhibit high affinity for certain proteases, making them attractive candidates for further optimization.

The benzyloxy group at the third carbon not only contributes to the overall stability of the molecule but also enhances its metabolic profile. This is particularly important in drug development, where rapid clearance or prolonged circulation can significantly impact therapeutic efficacy. Additionally, the presence of the (9H-fluoren-9-yl)methoxycarbonyl moiety introduces hydrophobic interactions that can improve binding affinity to lipid-rich environments such as cell membranes or membrane-bound receptors.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with remarkable accuracy. By leveraging molecular docking simulations and quantum mechanical calculations, scientists have been able to identify key interactions between 2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid and potential biological targets. These insights have guided the design of more potent and selective analogs with improved pharmacokinetic properties.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions has streamlined the process, making it more efficient and scalable. Furthermore, green chemistry principles have been incorporated into the synthetic route to minimize waste and reduce environmental impact.

In conclusion, 2-{(2R,3S)-3-(benzyloxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidooxy}propanoic acid (CAS No. 2171366-46-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in future therapeutics.